Cas no 1354008-22-2 (N-[(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-N-isopropyl-acetamide)

• Product Name: N-[(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-N-isopropyl-acetamide
• CAS No: 1354008-22-2
• MF: C₁₂H₂₁ClN₂O₂
• MW: 260.760342359543
• CID: 2163127
• Update Time: 2025-05-19

N-[(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-N-isopropyl-acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(s)-1-(2-chloro-acetyl)-pyrrolidin-2-ylmethyl]-n-isopropyl-acetamide
• (S)-N-((1-(2-Chloroacetyl)pyrrolidin-2-yl)methyl)-N-isopropylacetamide
• AM96128
• N-[(S)-1-(2-Chloroacetyl)pyrrolidin-2-ylmethyl]-N-isopropylacetamide
• N-[(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-N-isopropyl-acetamide

• Inchi： 1S/C12H21ClN2O2/c1-9(2)15(10(3)16)8-11-5-4-6-14(11)12(17)7-13/h9,11H,4-8H2,1-3H3/t11-/m0/s1
• InChI Key： NHODENQQUUPUKR-NSHDSACASA-N
• SMILES： ClCC(N1CCC[C@H]1CN(C(C)=O)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 294
• Topological Polar Surface Area: 40.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on N-[(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-N-isopropyl-acetamide

Comprehensive Overview of N-[(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-N-isopropyl-acetamide (CAS No. 1354008-22-2)

N-[(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-N-isopropyl-acetamide (CAS No. 1354008-22-2) is a specialized chiral compound widely utilized in pharmaceutical research and organic synthesis. This molecule features a unique pyrrolidine backbone, an isopropyl-acetamide group, and a reactive 2-chloroacetyl moiety, making it a valuable intermediate for drug discovery and medicinal chemistry applications. Its structural complexity and stereochemical properties have garnered significant attention in recent years, particularly in the development of enzyme inhibitors and receptor modulators.

The growing interest in N-[(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-N-isopropyl-acetamide is driven by its potential applications in targeted therapies. Researchers are actively exploring its role in the synthesis of bioactive molecules, especially in the context of neurodegenerative diseases and metabolic disorders. The compound's chiral center and functional groups allow for precise interactions with biological targets, a feature highly sought after in modern drug design. Recent studies highlight its utility in creating peptidomimetics and small-molecule modulators, aligning with the industry's shift toward personalized medicine.

From a chemical perspective, CAS No. 1354008-22-2 exhibits notable stability under controlled conditions, though it requires careful handling due to its reactive chloroacetyl group. The compound is typically stored at low temperatures to preserve its integrity, and its solubility profile (favorable in polar organic solvents) makes it versatile for various synthetic protocols. Analytical techniques such as HPLC and NMR are commonly employed to verify its purity and enantiomeric excess, ensuring reproducibility in research applications.

The market demand for N-[(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-N-isopropyl-acetamide has surged alongside advancements in asymmetric synthesis and green chemistry. Pharmaceutical companies and contract research organizations (CROs) prioritize this compound for its efficiency in multi-step syntheses, reducing waste and improving yield. Additionally, its compatibility with automated synthesis platforms has made it a staple in high-throughput screening (HTS) campaigns, addressing the need for rapid drug candidate identification.

In terms of regulatory compliance, CAS No. 1354008-22-2 is not classified as hazardous under major chemical inventories, though standard laboratory safety protocols apply. Its non-toxic degradation products and minimal environmental impact align with the principles of sustainable chemistry, a key focus area for modern R&D. Researchers frequently inquire about scalable synthesis routes, and recent publications describe optimized catalytic methods to enhance cost-effectiveness.

Looking ahead, N-[(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-N-isopropyl-acetamide is poised to play a pivotal role in next-generation therapeutics. Innovations in biocatalysis and flow chemistry are expected to further streamline its production, meeting the demands of both academic and industrial sectors. As the scientific community continues to explore its applications, this compound remains a cornerstone in the toolkit of synthetic chemists and pharmacologists alike.